Cas no 1189495-02-0 (Hydantoin-4,5-13C2,1-15N)
Hydantoin-4,5-13C2,1-15N is a stable isotope-labeled derivative of hydantoin, featuring dual carbon-13 (13C) labeling at positions 4 and 5 and nitrogen-15 (15N) labeling at position 1. This compound serves as a valuable analytical standard in metabolic studies, NMR spectroscopy, and isotope dilution mass spectrometry (IDMS), enabling precise quantification and tracing of hydantoin-related pathways. Its high isotopic purity ensures minimal interference in experimental results, making it suitable for research in biochemistry, pharmaceuticals, and environmental science. The labeled structure facilitates detailed mechanistic investigations, particularly in urea cycle disorders or glycation studies, where accurate isotopic tracking is critical.
Hydantoin-4,5-13C2,1-15N structure
Product Name:Hydantoin-4,5-13C2,1-15N
CAS No:1189495-02-0
MF:C3H4N2O2
MW:103.054779052734
CID:1065258
Update Time:2025-06-07
Hydantoin-4,5-13C2,1-15N Chemical and Physical Properties
Names and Identifiers
-
- Hydantoin-4,5-13C2,1-15N
- imidazolidine-2,4-dione
-
- Inchi: 1S/C3H4N2O2/c6-2-1-4-3(7)5-2/h1H2,(H2,4,5,6,7)/i1+1,2+1,4+1
- InChI Key: WJRBRSLFGCUECM-STGVANJCSA-N
- SMILES: O=[13C]1[13CH2][15NH]C(N1)=O
Computed Properties
- Exact Mass: 103.03100
Experimental Properties
- Melting Point: 218-220°C
- PSA: 65.18000
- LogP: -1.25830
Hydantoin-4,5-13C2,1-15N Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H675002-1mg |
Hydantoin-4,5-13C2,1-15N |
1189495-02-0 | 1mg |
$207.00 | 2023-05-18 | ||
| TRC | H675002-10mg |
Hydantoin-4,5-13C2,1-15N |
1189495-02-0 | 10mg |
$1642.00 | 2023-05-18 | ||
| TRC | H675002-25mg |
Hydantoin-4,5-13C2,1-15N |
1189495-02-0 | 25mg |
$ 1800.00 | 2023-09-07 |
Hydantoin-4,5-13C2,1-15N Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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